4,4-Dimethylcyclohexanone
Cat. No. B1295358
Key on ui cas rn:
4255-62-3
M. Wt: 126.2 g/mol
InChI Key: PXQMSTLNSHMSJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:12][CH2:13][CH2:14][CH2:15][CH3:16].[CH3:1][C:2]1([CH3:9])[CH:3]=[CH:4][C:5](=[O:8])[CH2:6][CH2:7]1.[H:10][H:11]>>[CH3:1][C:2]1([CH3:9])[CH2:3][CH2:4][C:5](=[O:8])[CH2:6][CH2:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCCCC
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC1(C)C=CC(=O)CC1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC1(C)CCC(=O)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
